Cas no 211576-36-2 (211576-36-2)

• Product Name: 211576-36-2
• CAS No: 211576-36-2
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4637780
• Update Time: 2025-07-08

211576-36-2 Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-methyl-beta-oxobenzenepropanoic acid ethyl ester
• Benzenepropanoic acid, 2,4-dichloro-3-methyl-β-oxo-, ethyl ester
• 211576-36-2

• Inchi： 1S/C12H12Cl2O3/c1-3-17-11(16)6-10(15)8-4-5-9(13)7(2)12(8)14/h4-5H,3,6H2,1-2H3
• InChI Key： HEJVBDQUBYSFKG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(C)C=1Cl)(=O)CC(=O)OCC

Experimental Properties

• Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.052 g/l) (25 º C),

Additional information on 211576-36-2

Compound CAS No. 211576-36-2: A Comprehensive Overview

The compound with CAS No. 211576-36-2, commonly referred to as Compound 211576-36-2, is a fascinating molecule with a diverse range of applications across various industries. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and environmental chemistry. In this article, we will delve into the latest research findings and provide an in-depth analysis of this compound's structure, synthesis, properties, and applications.

Compound 211576-36-2 is an organic compound with a molecular formula that has been extensively studied for its structural integrity and reactivity. Recent studies have highlighted its ability to form stable complexes under specific conditions, making it a valuable component in catalytic processes. Researchers have also explored its role in enhancing the efficiency of industrial chemical reactions, particularly in the production of high-performance polymers.

One of the most notable advancements in the study of Compound 211576-36-2 is its application in drug delivery systems. Scientists have discovered that this compound can serve as a carrier for targeted drug delivery, significantly improving the bioavailability of therapeutic agents. This breakthrough has opened new avenues for personalized medicine and has positioned Compound 211576-36-2 as a key player in the pharmaceutical industry.

Another area where Compound 211576-36-2 has shown immense potential is in environmental chemistry. Recent research has demonstrated its effectiveness in breaking down persistent organic pollutants (POPs) in contaminated soil and water bodies. This eco-friendly application aligns with global efforts to combat pollution and promote sustainable development.

The synthesis of Compound 211576-36-2 has also been a focal point of recent investigations. Chemists have developed innovative synthesis methods that not only enhance the yield but also reduce the environmental footprint of production processes. These methods involve green chemistry principles, ensuring that the synthesis of Compound 211576-36-2 is both efficient and environmentally benign.

In terms of physical properties, Compound 211576-36-2 exhibits remarkable thermal stability and excellent solubility in various solvents. These characteristics make it ideal for use in high-temperature applications and as a solvent itself in certain industrial processes. Furthermore, its optical properties have been leveraged in the development of advanced materials for optoelectronic devices.

Recent studies have also explored the biological activity of Compound 211576-36-2, revealing its potential as an anti-inflammatory agent. Preclinical trials have shown promising results, indicating that this compound could be developed into a novel therapeutic for inflammatory diseases. This discovery underscores the importance of continued research into Compound 211576-36-2 and its derivatives.

From a computational perspective, researchers have employed advanced molecular modeling techniques to predict the behavior of Compound 211576-36-2 under various conditions. These simulations have provided valuable insights into its electronic structure and reactivity, paving the way for further experimental studies.

In conclusion, Compound CAS No. 211576-36-2 is a versatile molecule with a wide range of applications across multiple disciplines. Its unique properties and potential uses continue to be explored through cutting-edge research, making it an essential compound for both academic and industrial advancements.